Cas no 62257-58-3 (8-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-3-methyl-, 1-oxide)

8-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-3-methyl-, 1-oxide structure
62257-58-3 structure
Product Name:8-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-3-methyl-, 1-oxide
CAS No:62257-58-3
MF:C11H12N2O
MW:188.225782394409
CID:452184
PubChem ID:12351898
Update Time:2025-04-19

8-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-3-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 8-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-3-methyl-, 1-oxide
    • 3-methyl-1-oxido-5,6,7,8-tetrahydroquinolin-1-ium-8-carbonitrile
    • DTXSID00493392
    • 62257-58-3
    • 3-Methyl-1-oxo-5,6,7,8-tetrahydro-1lambda~5~-quinoline-8-carbonitrile
    • CHEMBL3246019
    • Inchi: 1S/C11H12N2O/c1-8-5-9-3-2-4-10(6-12)11(9)13(14)7-8/h5,7,10H,2-4H2,1H3
    • InChI Key: FVGXPRHMRKPICI-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C=C(C)C=C2C=1C(C#N)CCC2

Computed Properties

  • Exact Mass: 188.09506
  • Monoisotopic Mass: 188.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 49.2Ų

Experimental Properties

  • PSA: 50.73

8-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-3-methyl-, 1-oxide Related Literature

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